Cas no 1176649-88-9 (2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole)

• Product Name: 2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole
• CAS No: 1176649-88-9
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 5176924
• Update Time: 2025-05-21

2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole
• 2-(3-Methoxy-phenyl)-5,6-dimethyl-1H-benzoimidazole
• 1H-Benzimidazole, 2-(3-methoxyphenyl)-5,6-dimethyl-

• Inchi： 1S/C16H16N2O/c1-10-7-14-15(8-11(10)2)18-16(17-14)12-5-4-6-13(9-12)19-3/h4-9H,1-3H3,(H,17,18)
• InChI Key： SKYOJUOXZYMBOH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1=NC2C=C(C)C(C)=CC=2N1

Computed Properties

• Exact Mass: 252.126
• Monoisotopic Mass: 252.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole

Introduction to 2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole (CAS No. 1176649-88-9)

2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole, identified by the CAS number 1176649-88-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the benzimidazole family, a class of molecules well-known for their diverse applications in medicinal chemistry, particularly in the development of drugs targeting various diseases. The presence of a methoxy group at the 3-position of the phenyl ring and methyl substituents at the 5- and 6-positions introduces specific electronic and steric effects that influence its reactivity and interaction with biological targets.

The benzimidazole core is a privileged scaffold in drug discovery, exhibiting a wide range of biological activities, including antiviral, antibacterial, anticancer, and anti-inflammatory properties. The structural modifications present in 2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole contribute to its potential as a lead compound or intermediate in the synthesis of novel therapeutic agents. Recent studies have highlighted the importance of optimizing substituents on the benzimidazole ring to enhance binding affinity and selectivity for specific biological receptors.

In particular, the 3-Methoxyphenyl moiety plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. The methoxy group is a common pharmacophore that can enhance solubility, improve metabolic stability, and influence receptor binding. The 5,6-dimethyl substitution pattern further fine-tunes the electronic distribution across the molecule, potentially affecting its ability to interact with enzymes or receptors involved in disease pathways. These structural features make 2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole a promising candidate for further investigation in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that 2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole may interact with proteins involved in signal transduction pathways relevant to cancer and inflammation. For instance, preliminary computational studies have indicated potential binding interactions with kinases and transcription factors, which are key targets in oncology research. These findings align with the growing interest in developing small-molecule inhibitors that modulate aberrant signaling pathways in diseases such as breast cancer and colorectal cancer.

Experimental validation of these computational predictions is currently underway in several academic and industrial research laboratories. In vitro assays are being conducted to assess the inhibitory activity of 2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole against selected target enzymes. Additionally, cell-based assays are being employed to evaluate its effects on tumor cell proliferation and apoptosis. Preliminary results from these experiments are expected to provide valuable insights into its therapeutic potential and mechanism of action.

The synthesis of 2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry techniques, have made it possible to streamline these processes and improve efficiency. Researchers are exploring novel synthetic strategies to access this compound more readily, which could accelerate its development into a lead compound for drug discovery programs.

The pharmacological profile of 2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole is still under investigation, but early data suggest that it may possess desirable properties for therapeutic use. Its molecular structure suggests potential for oral bioavailability and favorable metabolic stability, which are critical factors for any drug candidate entering clinical development. Furthermore, its ability to modulate multiple biological targets may make it a versatile tool for addressing complex diseases that involve multiple dysregulated pathways.

In conclusion,2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole (CAS No. 1176649-88-9) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it a valuable asset for further exploration in drug discovery efforts aimed at treating cancers and inflammatory diseases. As research continues to uncover new therapeutic applications for benzimidazole derivatives,2-(3-Methoxyphenyl)-5,6-dimethyl-1H-benzo[d]imidazole is poised to play an important role in the development of next-generation medicines.